3-beta,21-Dihydroxypregn-5-en-20-one di(acetate)
3-beta,21-Dihydroxypregn-5-en-20-one di(acetate)
Brand Name:
Vulcanchem
CAS No.:
1693-63-6
VCID:
VC0163130
InChI:
InChI=1S/C25H36O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,18-22H,6-14H2,1-4H3
SMILES:
CC(=O)OCC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C25H36O5
Molecular Weight:
416.5 g/mol
3-beta,21-Dihydroxypregn-5-en-20-one di(acetate)
CAS No.: 1693-63-6
Main Products
VCID: VC0163130
Molecular Formula: C25H36O5
Molecular Weight: 416.5 g/mol
| CAS No. | 1693-63-6 |
|---|---|
| Product Name | 3-beta,21-Dihydroxypregn-5-en-20-one di(acetate) |
| Molecular Formula | C25H36O5 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | [2-(3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C25H36O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,18-22H,6-14H2,1-4H3 |
| Standard InChIKey | UVOTXHBDYFWIBF-YLCICSEWSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C |
| SMILES | CC(=O)OCC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
| Canonical SMILES | CC(=O)OCC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
| Synonyms | 3 beta,21-diacetoxy-5-pregnen-20-one 3,21-DAXPG-20 |
| PubChem Compound | 313274 |
| Last Modified | Nov 11 2021 |
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